ETHYL [(5-BENZYL-1,3,4-THIADIAZOL-2-YL)CARBAMOYL]FORMATE

• IUPAC Name: ethyl 2-[(5-benzyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoacetate
• InChI: InChI=1S/C13H13N3O3S/c1-2-19-12(18)11(17)14-13-16-15-10(20-13)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,14,16,17)
• InChI Key: YUDWLNZLKXYXEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=NN=C(S1)CC2=CC=CC=C2
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol

Description

ETHYL [(5-BENZYL-1,3,4-THIADIAZOL-2-YL)CARBAMOYL]FORMATE is a compound that belongs to the class of 1,3,4-thiadiazole derivatives.

Preparation Methods

The synthesis of ETHYL [(5-BENZYL-1,3,4-THIADIAZOL-2-YL)CARBAMOYL]FORMATE typically involves the reaction of 5-benzyl-1,3,4-thiadiazole-2-amine with ethyl chloroformate under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

ETHYL [(5-BENZYL-1,3,4-THIADIAZOL-2-YL)CARBAMOYL]FORMATE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethyl ester group can be replaced by other nucleophiles. Common reagents and conditions used in these reactions include solvents like ethanol or dichloromethane, and catalysts such as palladium on carbon. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It has shown potential as an antimicrobial and antifungal agent.

Medicine: Research has indicated its potential as an acetylcholinesterase inhibitor, which could be useful in the treatment of neurodegenerative diseases such as Alzheimer’s disease.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of ETHYL [(5-BENZYL-1,3,4-THIADIAZOL-2-YL)CARBAMOYL]FORMATE involves its interaction with specific molecular targets. For example, as an acetylcholinesterase inhibitor, it binds to the active site of the enzyme, preventing the breakdown of acetylcholine and thereby enhancing cholinergic transmission . This mechanism is particularly relevant in the context of neurodegenerative diseases where cholinergic deficits are observed.

Comparison with Similar Compounds

ETHYL [(5-BENZYL-1,3,4-THIADIAZOL-2-YL)CARBAMOYL]FORMATE can be compared with other 1,3,4-thiadiazole derivatives such as:

1-(5-(BENZYLTHIO)-1,3,4-THIADIAZOL-2-YL)-3-PHENYLUREA: Known for its anticancer properties.

5-BENZYL-1,3,4-THIADIAZOLE DERIVATIVES: Studied for their acetylcholinesterase inhibition activity